1-Propanaminium, 3-(2-ethylhexyl)oxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
1-Propanaminium, 3-(2-ethylhexyl)oxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
Brand Name:
Vulcanchem
CAS No.:
108797-85-9
VCID:
VC0008307
InChI:
InChI=1S/C16H35NO6S/c1-5-7-8-14(6-2)11-23-12-15(18)9-17(3,4)10-16(19)13-24(20,21)22/h14-16,18-19H,5-13H2,1-4H3
SMILES:
CCCCC(CC)COCC(C[N+](C)(C)CC(CS(=O)(=O)[O-])O)O
Molecular Formula:
C16H35NO6S
Molecular Weight:
369.5 g/mol
1-Propanaminium, 3-(2-ethylhexyl)oxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
CAS No.: 108797-85-9
Main Products
VCID: VC0008307
Molecular Formula: C16H35NO6S
Molecular Weight: 369.5 g/mol
| CAS No. | 108797-85-9 |
|---|---|
| Product Name | 1-Propanaminium, 3-(2-ethylhexyl)oxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt |
| Molecular Formula | C16H35NO6S |
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | 3-[[3-(2-ethylhexoxy)-2-hydroxypropyl]-dimethylazaniumyl]-2-hydroxypropane-1-sulfonate |
| Standard InChI | InChI=1S/C16H35NO6S/c1-5-7-8-14(6-2)11-23-12-15(18)9-17(3,4)10-16(19)13-24(20,21)22/h14-16,18-19H,5-13H2,1-4H3 |
| Standard InChIKey | FAWBMRXIDCEGBG-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COCC(C[N+](C)(C)CC(CS(=O)(=O)[O-])O)O |
| Canonical SMILES | CCCCC(CC)COCC(C[N+](C)(C)CC(CS(=O)(=O)[O-])O)O |
| Physical Description | Liquid |
| PubChem Compound | 86288 |
| Last Modified | Nov 11 2021 |
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